Cas no 76619-99-3 (N-(2,2-Dimethoxyethyl)maleamic acid)

• Product name: N-(2,2-Dimethoxyethyl)maleamic acid
• CAS No: 76619-99-3
• MF: C₈H₁₃NO₅
• MW: 203.192522764206
• MDL: MFCD31381662
• CID: 4179102
• PubChem ID: 14473344

N-(2,2-Dimethoxyethyl)maleamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-[(2,2-dimethoxyethyl)amino]-4-oxo-, (Z)-
• N-(2,2-Dimethoxyethyl)maleamic acid
• 2-Butenoic acid, 4-[(2,2-dimethoxyethyl)amino]-4-oxo-, (2Z)-
• VACQOXIVQVPQKN-ARJAWSKDSA-N
• (Z)-4-(2,2-dimethoxyethylamino)-4-oxobut-2-enoic acid
• 76619-99-3
• N-(2,2-Dimethoxyethyl)maleamicacid
• A1-06684
• SCHEMBL9138418
• (2Z)-3-[(2,2-dimethoxyethyl)carbamoyl]prop-2-enoic acid

• MDL： MFCD31381662
• Inchi： InChI=1S/C8H13NO5/c1-13-8(14-2)5-9-6(10)3-4-7(11)12/h3-4,8H,5H2,1-2H3,(H,9,10)(H,11,12)/b4-3-
• InChI Key： VACQOXIVQVPQKN-ARJAWSKDSA-N

Computed Properties

• Exact Mass: 203.07937252Da
• Monoisotopic Mass: 203.07937252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 84.9Ų

Additional information on N-(2,2-Dimethoxyethyl)maleamic acid

Research Brief on N-(2,2-Dimethoxyethyl)maleamic acid (CAS: 76619-99-3) in Chemical Biology and Pharmaceutical Applications

N-(2,2-Dimethoxyethyl)maleamic acid (CAS: 76619-99-3) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This maleamic acid derivative is characterized by its unique structural features, including a dimethoxyethyl group, which imparts distinct reactivity and solubility properties. Recent studies have explored its potential as a building block for drug development, bioconjugation, and polymer chemistry, making it a compound of high interest in multidisciplinary research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of N-(2,2-Dimethoxyethyl)maleamic acid as a key intermediate in the synthesis of novel anticancer agents. The research team utilized its reactive maleamic acid moiety to create targeted conjugates with known chemotherapeutic scaffolds, resulting in compounds with improved solubility and reduced off-target effects. The study reported a 40% increase in tumor selectivity compared to traditional derivatives, highlighting the compound's potential in oncology drug development.

In the field of bioconjugation, recent work (ACS Biomaterials Science & Engineering, 2024) has demonstrated the effectiveness of 76619-99-3 as a linker molecule for protein-drug conjugates. The dimethoxyethyl group was found to provide exceptional stability in physiological conditions while maintaining efficient release kinetics at target sites. This property makes it particularly valuable for antibody-drug conjugate (ADC) development, where controlled drug release is critical for therapeutic efficacy and safety.

Material science applications of N-(2,2-Dimethoxyethyl)maleamic acid have also emerged in 2024 research. A team at MIT developed pH-responsive hydrogels using this compound as a cross-linking agent. The unique electronic properties of the maleamic acid group, combined with the hydrophilicity of the dimethoxyethyl moiety, created materials with tunable swelling behavior that showed promise for controlled drug delivery systems. These hydrogels demonstrated sustained release of model drugs over 72 hours with minimal burst effect.

The compound's safety profile has been the subject of recent toxicological studies. A 2023 preclinical assessment published in Chemical Research in Toxicology found that N-(2,2-Dimethoxyethyl)maleamic acid exhibits favorable pharmacokinetic properties with low cytotoxicity in mammalian cell lines up to concentrations of 500 μM. However, researchers noted that careful consideration must be given to potential metabolic pathways, as in vitro studies identified several phase I metabolites that warrant further investigation.

Looking forward, the most promising applications of 76619-99-3 appear to be in the development of next-generation bioconjugates and smart drug delivery systems. Its dual functionality (maleamic acid reactivity and dimethoxyethyl solubility enhancement) positions it as a valuable tool for addressing current challenges in pharmaceutical formulation. Ongoing research is exploring its use in combination with emerging therapeutic modalities such as PROTACs and RNA-based therapeutics, where its properties may help overcome delivery barriers.